![molecular formula C27H28N4O2S B2835864 3-allyl-2-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one CAS No. 888445-87-2](/img/structure/B2835864.png)
3-allyl-2-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-allyl-2-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C27H28N4O2S and its molecular weight is 472.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Asymmetric Synthesis
Asymmetric synthesis is a crucial area of research in organic chemistry, focusing on creating chiral molecules. Compounds like "5H-alkyl-2-phenyl-oxazol-4-ones," similar in complexity to the queried compound, have been utilized as building blocks in asymmetric synthesis. These compounds enable the formation of alpha-hydroxycarboxylic acid derivatives with excellent enantioselectivity, demonstrating their potential in synthesizing chiral molecules for pharmaceutical applications (Trost, Dogra, & Franzini, 2004).
Organometallic Chemistry
In organometallic chemistry, the synthesis of complex metal-containing compounds is a significant area of research. Studies on compounds like "Unsolvated tris(allyl)aluminum" and its base-free derivatives provide insights into the synthesis and properties of organometallic compounds. These studies contribute to our understanding of metal-ligand interactions and the development of new catalysts or materials with unique properties (Rightmire, Hanusa, & Rheingold, 2014).
Heterocyclic Chemistry
Heterocyclic compounds are essential in various fields, including pharmaceuticals and agrochemicals. Research on the synthesis and properties of compounds with complex heterocyclic structures, such as "1-alkyl-2-pyrroleimines," provides valuable knowledge for designing and synthesizing novel heterocyclic compounds with potential biological or industrial applications (Albano et al., 2008).
Medicinal Chemistry
In medicinal chemistry, the synthesis and evaluation of compounds for their biological activities are fundamental. Although the direct biological activities of the queried compound are not provided, studies on related compounds, such as "5-allyl-6-benzylpyrimidin-4(3H)-ones," demonstrate the process of synthesizing and testing compounds for activities against targets like the HIV-1 virus. Such research lays the groundwork for developing new therapeutic agents (Khalifa & Al-Omar, 2014).
Material Science
In material science, the synthesis of novel materials with advanced properties is a key area of research. Studies on "benzoxazine monomers containing allyl groups" and their polymerization demonstrate the potential of such compounds in creating high-performance thermosets with excellent thermal and mechanical properties. This research is relevant for developing new materials for various industrial applications (Agag & Takeichi, 2003).
Properties
IUPAC Name |
2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H28N4O2S/c1-2-14-31-26(33)25-24(21-10-6-7-11-22(21)28-25)29-27(31)34-18-23(32)30-15-12-20(13-16-30)17-19-8-4-3-5-9-19/h2-11,20,28H,1,12-18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGMMCJLCAPYSCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)N4CCC(CC4)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H28N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.